![molecular formula C24H20N6S2 B286509 3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole](/img/structure/B286509.png)
3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole
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Overview
Description
3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole, also known as MST-188, is a small molecule drug that has been studied for its potential use in treating various medical conditions.
Mechanism of Action
3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole works by stabilizing the cell membrane and reducing inflammation. It has been shown to protect red blood cells from sickling and to reduce the adhesion of sickled cells to the endothelium. It has also been shown to reduce the production of reactive oxygen species and to inhibit the activation of the inflammatory pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress, improve blood flow, reduce inflammation, and protect against cell death. It has also been shown to improve cardiac function, reduce brain swelling, and improve neurological function.
Advantages and Limitations for Lab Experiments
One advantage of 3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole is that it has been shown to be effective in a number of different medical conditions. Another advantage is that it has a relatively low toxicity profile. One limitation is that it is difficult to synthesize and purify. Another limitation is that it has not yet been studied extensively in humans.
Future Directions
There are a number of future directions for the study of 3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole. One direction is to further investigate its potential use in treating sickle cell disease, acute myocardial infarction, and traumatic brain injury. Another direction is to investigate its potential use in other medical conditions, such as stroke and sepsis. Additionally, future research could focus on optimizing the synthesis and purification of this compound and on developing more efficient methods for delivering it to the body.
Synthesis Methods
3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole can be synthesized using a two-step process. The first step involves the reaction of 4-phenyl-1,2,4-triazole-3-thiol with 4-bromoacetophenone to form 4-(4-bromo-phenyl)-1,2,4-triazole-3-thiol. The second step involves the reaction of 4-(4-bromo-phenyl)-1,2,4-triazole-3-thiol with 3-(5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl)phenylboronic acid to form this compound.
Scientific Research Applications
3-(methylsulfanyl)-5-{3-[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]phenyl}-4-phenyl-4H-1,2,4-triazole has been studied for its potential use in treating various medical conditions, including sickle cell disease, acute myocardial infarction, and traumatic brain injury. In sickle cell disease, this compound has been shown to improve blood flow and reduce inflammation. In acute myocardial infarction, this compound has been shown to reduce infarct size and improve cardiac function. In traumatic brain injury, this compound has been shown to reduce brain swelling and improve neurological function.
Properties
Molecular Formula |
C24H20N6S2 |
---|---|
Molecular Weight |
456.6 g/mol |
IUPAC Name |
3-methylsulfanyl-5-[3-(5-methylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)phenyl]-4-phenyl-1,2,4-triazole |
InChI |
InChI=1S/C24H20N6S2/c1-31-23-27-25-21(29(23)19-12-5-3-6-13-19)17-10-9-11-18(16-17)22-26-28-24(32-2)30(22)20-14-7-4-8-15-20/h3-16H,1-2H3 |
InChI Key |
AWMUVWFJKKUKRR-UHFFFAOYSA-N |
SMILES |
CSC1=NN=C(N1C2=CC=CC=C2)C3=CC(=CC=C3)C4=NN=C(N4C5=CC=CC=C5)SC |
Canonical SMILES |
CSC1=NN=C(N1C2=CC=CC=C2)C3=CC(=CC=C3)C4=NN=C(N4C5=CC=CC=C5)SC |
Origin of Product |
United States |
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